2-Fluorospiro[2.3]hexane-5-carboxylic acid

• IUPAC Name: 2-fluorospiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C7H9FO2/c8-5-3-7(5)1-4(2-7)6(9)10/h4-5H,1-3H2,(H,9,10)
• InChI Key: CMBXDRUMOASTBI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC2F)C(=O)O
• Molecular Formula: C7H9FO2
• Molecular Weight: 144.14 g/mol
• CAS No.: 2168202-34-2

Description

2-Fluorospiro[2.3]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C7H9FO2 and its molecular weight is 144.145. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

2-Fluorospiro[2.3]hexane-5-carboxylic acid and its analogs have been the subject of various synthetic approaches, aiming to produce conformationally rigid amino acids. These include spiro-linked amino acids, which are analogs of glutamic acid and lysine, synthesized from 3-methylidenecyclobutanecarbonitrile (Yashin et al., 2019). Another significant effort involved the synthesis of spiro[2.3]hexane amino acids, which are analogs of γ-aminobutyric acid, showing potential as modulators of GABAergic cascades in the human central nervous system (Yashin et al., 2017).

Pharmaceutical Development

This compound derivatives have been explored in the context of pharmaceutical development. For instance, studies have focused on prodrugs of specific compounds in this class, examining their potential in improving oral bioavailability and demonstrating antidepressant-like effects in animal models (Yasuhara et al., 2006).

Fluorescence and Probe Development

This compound and its derivatives have been utilized in developing fluorescent probes. A notable example includes the synthesis and characterization of silicon-substituted fluorescein analogs, which demonstrate pH-dependent fluorescence, expanding their applications in biological and chemical sensing (Hirabayashi et al., 2015).

Antimicrobial Research

Additionally, derivatives of this compound have been investigated for their antimicrobial properties. Research in this area has included the synthesis of new spiro[indol-thiazolidon- 2,4-diones], demonstrating potential as antimicrobial agents (Al-Romaizan, 2020).